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Compound of Interest

Compound Name: Cyclanilide

Cat. No.: B1669389

Introduction

Cyclanilide is a compound recognized primarily for its role as a plant growth regulator, notably
in cotton cultivation where it is used to manage growth and as a harvest aid.[1] While its effects
on plant physiology, particularly its interaction with auxin-regulated processes, are documented,
its properties as a fungicide are less comprehensively understood in publicly available scientific
literature. This guide aims to synthesize the available technical information on the fungicidal
aspects of Cyclanilide, catering to researchers, scientists, and drug development
professionals. However, it is important to note at the outset that detailed, quantitative data on
its direct fungicidal efficacy and specific mechanisms of action against fungal pathogens are

sparse in the reviewed literature.

Chemical and Physical Properties

A foundational understanding of Cyclanilide's chemical nature is crucial for any technical
assessment.
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Property Value
1-((2,4-

Chemical Name dichlorophenyl)carbamoyl)cyclopropanecarboxyl
ic acid

Molecular Formula C11HoCI2NO3

Molecular Weight 274.10 g/mol

CAS Number 113136-77-9

Appearance White powder

Low solubility in water; soluble in organic

Solubility vent
solvents.

Fungicidal Activity: A General Overview

Cyclanilide is identified as having a role as a fungicide, often in the context of its application as
a plant growth regulator.[1] Its fungicidal action is proposed to be linked to its primary
mechanism of inhibiting auxin transport in plants. By modulating plant hormone signaling,
Cyclanilide may indirectly influence the plant's susceptibility to fungal pathogens. However,
direct evidence from in vitro or in vivo studies detailing its spectrum of activity against specific
fungal species, or quantitative measures of its efficacy such as Minimum Inhibitory
Concentration (MIC) or IC50 values, are not readily available in the reviewed scientific
literature.

Patent literature mentions Cyclanilide as a component in synergistic pesticidal compositions,
which can include fungicidal agents. These patents focus on the combined effects of multiple
active ingredients and do not typically provide detailed efficacy data for Cyclanilide alone.

Mechanism of Action

The primary mechanism of action attributed to Cyclanilide is the inhibition of auxin transport,
particularly in the meristematic tissues of plants. Auxins are critical plant hormones that
regulate various growth and developmental processes, and their transport is essential for
maintaining hormonal balances.
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Interaction with Auxin-Regulated Processes

Research has demonstrated that Cyclanilide interacts with auxin-regulated processes. This
interaction is believed to be the basis for both its plant growth regulatory effects and its
fungicidal properties. By disrupting auxin transport, Cyclanilide can alter the physiological
state of the plant, which may in turn create an environment that is less favorable for fungal
infection and proliferation.

Direct Fungal Interaction: An Unexplored Area

Crucially, there is a significant gap in the available literature regarding the direct mechanism of
action of Cyclanilide on fungal cells. It is unknown whether Cyclanilide interacts with specific
fungal targets, such as enzymes or signaling pathways, in a manner analogous to conventional
fungicides. The Fungicide Resistance Action Committee (FRAC) provides a classification of
fungicides based on their mode of action to aid in resistance management. An extensive
search for a FRAC code assigned to Cyclanilide has been unsuccessful, suggesting that its
primary role is not considered to be that of a traditional fungicide with a defined biochemical
target site in fungi.

Experimental Protocols and Data

A thorough search for detailed experimental protocols for evaluating the fungicidal properties of
Cyclanilide did not yield specific methodologies tailored to this compound. Standard fungicidal
assays that could be adapted for this purpose include:

e Minimum Inhibitory Concentration (MIC) Assay: To determine the lowest concentration of
Cyclanilide that inhibits the visible growth of a fungus in vitro.

e Spore Germination Assay: To assess the effect of Cyclanilide on the germination of fungal
spores.

o Mycelial Growth Inhibition Assay: To measure the reduction in the growth of fungal mycelium
in the presence of Cyclanilide.

« In Vivo Efficacy Trials: To evaluate the ability of Cyclanilide to control fungal diseases on
host plants under greenhouse or field conditions.
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Despite the theoretical applicability of these protocols, no published studies were found that
presented quantitative data from such assays for Cyclanilide.

Signaling Pathways

The known signaling pathway interactions for Cyclanilide are within the plant host, primarily
involving auxin and its downstream signaling cascades.

Diagram: Hypothesized Indirect Fungicidal Action of Cyclanilide via Plant Auxin Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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